2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-, phenyl ester

• CAS RN: 14130-41-7
• Molecular Formula: C20H14N2O5S
• Molecular Weight: 394.4 g/mol
• IUPAC Name: phenyl 1,4-diamino-9,10-dioxoanthracene-2-sulfonate
• InChI: InChI=1S/C20H14N2O5S/c21-14-10-15(28(25,26)27-11-6-2-1-3-7-11)18(22)17-16(14)19(23)12-8-4-5-9-13(12)20(17)24/h1-10H,21-22H2
• InChI Key: DQTIHYAULLHSID-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OS(=O)(=O)C2=C(C3=C(C(=C2)N)C(=O)C4=CC=CC=C4C3=O)N

Description

2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-, phenyl ester is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-, phenyl ester is not well understood. However, it is believed that this compound interacts with biomolecules such as proteins and nucleic acids, which results in changes in their conformation and function.
Biochemical and Physiological Effects:
Studies have shown that 2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-, phenyl ester can have both biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, this compound has been shown to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-, phenyl ester in lab experiments is its strong fluorescence properties. This makes it an ideal candidate for use in fluorescence-based assays. However, one of the limitations of using this compound is that it can be difficult to work with due to its complex synthesis method.

Future Directions

There are several future directions for the study of 2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-, phenyl ester. One potential direction is to explore its potential applications in the field of drug discovery. This compound has been shown to have inhibitory effects on certain enzymes, which could make it a promising candidate for the development of new drugs. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
In conclusion, 2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-, phenyl ester is a complex chemical compound that has gained significant attention in the field of scientific research. Its potential applications in various fields, including fluorescence spectroscopy and drug discovery, make it an interesting compound to study. Further research is needed to better understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-, phenyl ester is a complex process that involves multiple steps. One of the most commonly used methods for synthesizing this compound is the reaction of 2-anthracenesulfonic acid with 1,4-diaminobenzene in the presence of a catalyst. The resulting product is then treated with phenyl chloroformate to obtain the final compound.

Scientific Research Applications

2-Anthracenesulfonic acid, 1,4-diamino-9,10-dihydro-9,10-dioxo-, phenyl ester has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of fluorescence spectroscopy. This compound exhibits strong fluorescence properties, which makes it an ideal candidate for use in fluorescence-based assays.